Cas no 1805334-22-8 (2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine)
2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—bromine at the 2-position, a difluoromethyl group at the 4-position, and fluorine at the 5-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of fluorine and difluoromethyl groups improves metabolic stability and bioavailability in active compounds. This compound is particularly useful in the development of fluorinated active ingredients, where precise substitution patterns are critical for efficacy. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
1805334-22-8 structure
Product Name:2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine
CAS No:1805334-22-8
MF:C7H5BrF3N
MW:240.020511388779
CID:4859724
Update Time:2025-06-06
2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine
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- Inchi： 1S/C7H5BrF3N/c1-3-5(7(10)11)4(9)2-12-6(3)8/h2,7H,1H3
- InChI Key： RDBMQYPFMONZAX-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C(C(=CN=1)F)C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- XLogP3: 3
- Topological Polar Surface Area: 12.9
2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061760-1g |
2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine |
1805334-22-8 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Bromo-4-(difluoromethyl)-5-fluoro-3-methylpyridine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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